(1-Cyclopropylethyl)[3-(morpholin-4-yl)propyl]amine

• Molecular Formula: C12H24N2O
• Molecular Weight: 212.33 g/mol
• IUPAC Name: N-(1-cyclopropylethyl)-3-morpholin-4-ylpropan-1-amine
• InChI: InChI=1S/C12H24N2O/c1-11(12-3-4-12)13-5-2-6-14-7-9-15-10-8-14/h11-13H,2-10H2,1H3
• InChI Key: XYNFKGZVICZYJY-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CC1)NCCCN2CCOCC2

Description

(1-Cyclopropylethyl)[3-(morpholin-4-yl)propyl]amine is a chemical compound of interest in pharmaceutical and organic synthesis research. With the molecular formula C12H24N2O and a molecular weight of 212.33 g/mol, this amine features both a morpholine ring and a cyclopropyl group, structural motifs commonly associated with bioactive molecules . The morpholine ring is a well-known pharmacophore found in numerous therapeutic agents, contributing to properties such as improved water solubility and metabolic stability . Meanwhile, the cyclopropyl group can be used to confer conformational rigidity or to modulate the molecule's metabolic profile. This combination of functional groups makes (1-Cyclopropylethyl)[3-(morpholin-4-yl)propyl]amine a valuable intermediate for medicinal chemists, particularly in the synthesis and exploration of novel compounds for potential therapeutic applications . As a building block, it can be utilized in the development of potential inhibitors for various biological targets. This product is intended for research and development purposes in a controlled laboratory setting only. It is not for diagnostic, therapeutic, or any other human or veterinary use. Researchers should handle this material with appropriate precautions, referring to the associated Safety Data Sheet for detailed handling and storage information.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1-Cyclopropylethyl)[3-(morpholin-4-yl)propyl]amine typically involves the reaction of cyclopropyl ethylamine with 3-(morpholin-4-yl)propylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes to ensure high yield and purity. The reaction conditions, such as temperature, pressure, and reaction time, are optimized to achieve efficient production.

Chemical Reactions Analysis

Types of Reactions

(1-Cyclopropylethyl)[3-(morpholin-4-yl)propyl]amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidizing Agents: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reducing Agents: Sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are frequently used reducing agents.

Substitution Reagents: Halogens and other nucleophiles are commonly used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction may produce amines or alcohols.

Scientific Research Applications

(1-Cyclopropylethyl)[3-(morpholin-4-yl)propyl]amine has a wide range of applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (1-Cyclopropylethyl)[3-(morpholin-4-yl)propyl]amine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved .

Comparison with Similar Compounds

Comparison with Similar Compounds

Compound Name	Core Structure	Substituents	Molecular Weight (g/mol)	Key Features	Potential Applications	References
(1-Cyclopropylethyl)[3-(morpholin-4-yl)propyl]amine	Secondary amine linker	Cyclopropylethyl, morpholinopropyl	~242.3 (estimated)	Conformational restraint, solubility	Drug discovery scaffold
1-(3-Chlorophenyl)-N-[3-(morpholin-4-yl)propyl]pyrazolo[3,4-d]pyrimidin-4-amine	Pyrazolopyrimidine core	3-Chlorophenyl, morpholinopropyl	388.85	Kinase inhibition, aromaticity	Anticancer agents
3-(Morpholin-4-yl)propylamine	Secondary amine linker	Phenylbutyl, morpholinopropyl	276.42	Increased lipophilicity, aromatic	CNS therapeutics
[1-(4-Chlorophenyl)butyl][3-(morpholin-4-yl)propyl]amine	Secondary amine linker	4-Chlorophenylbutyl, morpholinopropyl	310.86	Halogen-enhanced binding affinity	Targeted enzyme inhibitors
[(3-Bromo-4-fluorophenyl)methyl][3-(piperidin-1-yl)propyl]amine	Secondary amine linker	Bromofluorophenyl, piperidinylpropyl	329.25	Piperidine substitution (vs. morpholine)	GPCR modulation

Key Observations:

Structural Variations: The cyclopropylethyl group in the target compound provides steric hindrance and metabolic stability compared to bulkier aromatic substituents (e.g., phenylbutyl in or naphthylmethyl in ).

Pharmacological Implications :

• Compounds with pyrazolopyrimidine cores (e.g., ) are often kinase inhibitors, leveraging aromatic stacking interactions. The absence of such a core in the target compound suggests a broader scaffold for diverse targets.
• Halogenated analogs (e.g., 4-chlorophenyl in ) exhibit enhanced binding through halogen bonds, a feature absent in the cyclopropylethyl variant.

Synthetic Accessibility :

• The target compound’s synthesis likely parallels methods for similar amines, such as reductive amination (as seen in ).

Research Findings:

• Morpholine-containing compounds are frequently utilized to optimize aqueous solubility and pharmacokinetics, as demonstrated in thienopyrimidine derivatives (e.g., 2-chloro-4-morpholin-4-yl-thieno[3,2-d]pyrimidine derivatives in ).
• Cyclopropyl groups are employed as bioisosteres for tert-butyl or aromatic rings, reducing toxicity while maintaining potency .